N-{3-[(2-methylbenzoyl)amino]propyl}nicotinamide

• IUPAC Name: N-[3-[(2-methylbenzoyl)amino]propyl]pyridine-3-carboxamide
• InChI: InChI=1S/C17H19N3O2/c1-13-6-2-3-8-15(13)17(22)20-11-5-10-19-16(21)14-7-4-9-18-12-14/h2-4,6-9,12H,5,10-11H2,1H3,(H,19,21)(H,20,22)
• InChI Key: QBDRQEVNMKTKBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NCCCNC(=O)C2=CN=CC=C2
• Molecular Formula: C17H19N3O2
• Molecular Weight: 297.35 g/mol

Description

N-{3-[(2-methylbenzoyl)amino]propyl}nicotinamide, also known as 2-MBNP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of nicotinamide, which is a type of vitamin B3.

Mechanism of Action

The mechanism of action of N-{3-[(2-methylbenzoyl)amino]propyl}nicotinamide is not fully understood, but it is believed to be related to its ability to modulate the activity of enzymes and proteins involved in various cellular processes. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. By inhibiting HDACs, this compound can alter the expression of genes involved in various cellular processes, such as cell growth and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, it has been found to inhibit cell growth and induce apoptosis. In neurons, it has been shown to protect against oxidative stress and reduce inflammation. In addition, this compound has been found to have anti-inflammatory effects in various tissues, such as the liver and lungs.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{3-[(2-methylbenzoyl)amino]propyl}nicotinamide in lab experiments is its ability to modulate the activity of HDACs, which are involved in various cellular processes. This compound can be used to study the role of HDACs in various diseases, such as cancer and neurodegenerative disorders. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of this compound.

Future Directions

There are several future directions for the research on N-{3-[(2-methylbenzoyl)amino]propyl}nicotinamide. One direction is to further investigate its potential applications in cancer research, such as its ability to inhibit the growth of cancer cells and induce apoptosis. Another direction is to study its effects on neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. In addition, further studies are needed to determine the safe dosage and potential side effects of this compound in humans.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promising results in various scientific research applications, such as cancer research, neuroprotection, and inflammation. Its ability to modulate the activity of HDACs makes it a valuable tool in studying various cellular processes. However, further studies are needed to determine its potential toxicity and safe dosage in humans.

Scientific Research Applications

N-{3-[(2-methylbenzoyl)amino]propyl}nicotinamide has been extensively studied for its potential applications in various fields, such as cancer research, neuroprotection, and inflammation. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In neuroprotection, it has been found to protect neurons against oxidative stress and reduce inflammation in the brain. Inflammation is a common factor in many diseases, and this compound has been shown to have anti-inflammatory effects.